Cas no 1782405-28-0 (1-propyl-1,7-diazaspiro4.4nonane)

1-Propyl-1,7-diazaspiro[4.4]nonane is a spirocyclic diamine compound characterized by its unique structural framework, which combines a rigid spiro core with flexible alkyl substituents. This configuration imparts steric and electronic properties that make it valuable as a ligand in coordination chemistry or as a building block in organic synthesis. The propyl group enhances solubility in nonpolar solvents, while the spirocyclic structure contributes to thermal and chemical stability. Its bifunctional nature allows for selective reactivity, making it suitable for applications in catalysis, pharmaceutical intermediates, or materials science. The compound's balanced lipophilicity and rigidity may also be advantageous in designing bioactive molecules.
1-propyl-1,7-diazaspiro4.4nonane structure
1782405-28-0 structure
Product Name:1-propyl-1,7-diazaspiro4.4nonane
CAS No:1782405-28-0
MF:C10H20N2
MW:168.279202461243
CID:5706073
PubChem ID:83618561
Update Time:2025-09-28

1-propyl-1,7-diazaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

    • 1-Propyl-1,7-diazaspiro[4.4]nonane
    • EN300-1273836
    • 1782405-28-0
    • 1,7-Diazaspiro[4.4]nonane, 1-propyl-
    • 1-propyl-1,7-diazaspiro4.4nonane
    • Inchi: 1S/C10H20N2/c1-2-7-12-8-3-4-10(12)5-6-11-9-10/h11H,2-9H2,1H3
    • InChI Key: INZIUMDUAVNAOT-UHFFFAOYSA-N
    • SMILES: N1(CCC)CCCC21CNCC2

Computed Properties

  • Exact Mass: 168.162648646g/mol
  • Monoisotopic Mass: 168.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 0.98±0.1 g/cm3(Predicted)
  • Boiling Point: 218.1±8.0 °C(Predicted)
  • pka: 10.72±0.20(Predicted)

1-propyl-1,7-diazaspiro4.4nonane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1273836-1.0g
1-propyl-1,7-diazaspiro[4.4]nonane
1782405-28-0
1g
$0.0 2023-06-08
Enamine
EN300-1273836-50mg
1-propyl-1,7-diazaspiro[4.4]nonane
1782405-28-0
50mg
$647.0 2023-10-02
Enamine
EN300-1273836-100mg
1-propyl-1,7-diazaspiro[4.4]nonane
1782405-28-0
100mg
$678.0 2023-10-02
Enamine
EN300-1273836-250mg
1-propyl-1,7-diazaspiro[4.4]nonane
1782405-28-0
250mg
$708.0 2023-10-02
Enamine
EN300-1273836-500mg
1-propyl-1,7-diazaspiro[4.4]nonane
1782405-28-0
500mg
$739.0 2023-10-02
Enamine
EN300-1273836-1000mg
1-propyl-1,7-diazaspiro[4.4]nonane
1782405-28-0
1000mg
$770.0 2023-10-02
Enamine
EN300-1273836-2500mg
1-propyl-1,7-diazaspiro[4.4]nonane
1782405-28-0
2500mg
$1509.0 2023-10-02
Enamine
EN300-1273836-5000mg
1-propyl-1,7-diazaspiro[4.4]nonane
1782405-28-0
5000mg
$2235.0 2023-10-02
Enamine
EN300-1273836-10000mg
1-propyl-1,7-diazaspiro[4.4]nonane
1782405-28-0
10000mg
$3315.0 2023-10-02

Additional information on 1-propyl-1,7-diazaspiro4.4nonane

Introduction to 1-propyl-1,7-diazaspiro[4.4]nonane (CAS No. 1782405-28-0) in Modern Chemical Research

1-propyl-1,7-diazaspiro[4.4]nonane, identified by the chemical abstracts service number 1782405-28-0, is a compound of significant interest in the realm of medicinal chemistry and pharmacology. This spirocyclic diamine derivative has garnered attention due to its unique structural framework and potential biological activities. The spirocyclic core, consisting of a nitrogen-containing heterocycle linked to a nonane backbone, presents a promising scaffold for the development of novel therapeutic agents. The presence of both propyl and amino functional groups further enhances its versatility, making it a valuable candidate for further investigation.

The compound's structure is characterized by a rigid spiro configuration, which can influence its conformational flexibility and interactions with biological targets. This rigidity may be exploited to design molecules with improved binding affinity and selectivity. In recent years, spirocyclic compounds have emerged as a class of molecules with diverse pharmacological properties, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. The nitrogen atoms in 1-propyl-1,7-diazaspiro[4.4]nonane provide multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications.

One of the most compelling aspects of 1-propyl-1,7-diazaspiro[4.4]nonane is its potential as a precursor for more complex derivatives. By modifying the propyl group or introducing additional functional groups at the nitrogen atoms, researchers can generate a library of analogs with tailored biological activities. For instance, substitution at the amino positions could lead to peptidomimetics or kinase inhibitors, while alterations at the propyl moiety might yield compounds with enhanced solubility or metabolic stability.

Recent studies have highlighted the importance of spirocyclic diamines in drug discovery. These compounds often exhibit favorable pharmacokinetic profiles due to their reduced polarity and improved oral bioavailability. The spirocyclic structure also tends to confer stability against metabolic degradation, which is crucial for long-term therapeutic efficacy. 1-propyl-1,7-diazaspiro[4.4]nonane fits well within this paradigm, offering a scaffold that could be optimized for various therapeutic indications.

In the context of medicinal chemistry, the synthesis of 1-propyl-1,7-diazaspiro[4.4]nonane represents an achievement in organic synthesis methodology. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in transition metal-catalyzed reactions have made it possible to construct such complex molecules more efficiently than ever before. These synthetic strategies not only facilitate the preparation of 1-propyl-1,7-diazaspiro[4.4]nonane but also provide insights into general methodologies applicable to other spirocyclic compounds.

The biological evaluation of 1-propyl-1,7-diazaspiro[4.4]nonane has begun to reveal its potential as a pharmacological tool. Initial assays suggest that this compound may interact with various targets, including enzymes and receptors involved in signal transduction pathways. For example, modifications at the nitrogen atoms could modulate its binding affinity for protein kinases or G-protein coupled receptors (GPCRs). Such interactions are critical for drugs targeting diseases like cancer, inflammation, and neurological disorders.

One particularly exciting area of research is the use of 1-propyl-1,7-diazaspiro[4.4]nonane as a lead compound for drug development against CNS disorders. Spirocyclic diamines have shown promise in preclinical models as potential treatments for conditions such as depression and epilepsy. The rigid framework of 1-propyl-1,7-diazaspiro[4.4]nonane may facilitate optimal binding to CNS receptors while minimizing off-target effects. Further investigation into its pharmacological profile could uncover new therapeutic strategies.

The compound's chemical properties also make it an interesting candidate for material science applications beyond pharmaceuticals. Its unique structure and conformational behavior could be exploited in the design of supramolecular assemblies or functional materials. For instance, self-assembling structures based on spirocyclic diamines might exhibit novel optical or electronic properties useful in nanotechnology.

In conclusion,1-propyl-1,7-diazaspiro[4.4]nonane (CAS No. 1782405-28-0) represents a significant advancement in chemical research with broad implications for drug discovery and material science。 Its unique structural features offer opportunities for designing molecules with tailored biological activities。 As research continues,this compound is likely to play an increasingly important role in developing innovative therapeutic agents and functional materials。 The ongoing exploration of its synthetic pathways and biological effects underscores its importance as a subject of scientific inquiry。

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.